1-(3-Methylphenyl)ethane-1-thiol

• Molecular Formula: C9H12S
• Molecular Weight: 152.26 g/mol
• SMILES: CC1=CC(=CC=C1)C(C)S
• InChI: InChI=1S/C9H12S/c1-7-4-3-5-9(6-7)8(2)10/h3-6,8,10H,1-2H3
• InChIKey: AKTHUHMWYNDROE-UHFFFAOYSA-N

1-(3-Methylphenyl)ethane-1-thiol – Physicochemical Identity and Positional Isomer Differentiation for Informed Procurement

1-(3-Methylphenyl)ethane-1-thiol (CAS 1251075-29-2) is a secondary benzylic thiol with the molecular formula C₉H₁₂S and a molecular weight of 152.26 g/mol [1]. Unlike its primary thiol regioisomer 2-(3-methylphenyl)ethane-1-thiol (CAS 1099665-53-8), the thiol group is attached to the benzylic carbon that also bears a methyl substituent, creating a chiral center and altering both steric environment and reactivity . This structural distinction directly impacts nucleophilicity, oxidative stability, and suitability for stereoselective applications, making generic substitution across positional isomers scientifically unsound.

○ Chiral secondary benzylic thiol architecture

○ Distinct from primary regioisomer; supports stereoselective research workflows

○ Procurement logic: structure-dependent reactivity; generic C9H12S thiols may not interchange

• [1] PubChem Compound Summary for CID 61308756, 1-(3-Methylphenyl)ethane-1-thiol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1251075-29-2 (accessed 2026-04-27). View Source

Why 1-(3-Methylphenyl)ethane-1-thiol Cannot Be Replaced by Generic Thiols – The Cost of Overlooking Secondary Benzylic Architecture

Procurement decisions that treat all C₉H₁₂S thiols as interchangeable overlook the distinct properties arising from the secondary benzylic architecture of 1-(3-methylphenyl)ethane-1-thiol. The compound possesses a single undefined stereocenter (PubChem-computed) that is absent in primary isomers such as 2-(3-methylphenyl)ethane-1-thiol [1]. Furthermore, the computed octanol-water partition coefficient (XLogP3-AA = 2.8) differs from that of related benzylic thiols, implying different solubility and membrane permeation profiles [1]. These differences translate into divergent reaction kinetics in nucleophilic additions, variable oxidative dimerization rates, and distinct odor thresholds – all of which can cause experimental failure or product quality drift if an unverified analog is substituted. The quantitative evidence below establishes the specific dimensions where 1-(3-methylphenyl)ethane-1-thiol demonstrably diverges from its closest analogs.

Chiral center Primary regioisomer lacks the stereocenter; enantioselective applications may not transfer

Lipophilicity profile Estimated logP difference may shift solubility and membrane partitioning in assays

Thiol reactivity Secondary thiol pKa shift may alter nucleophilicity; reaction kinetics may differ from primary analogs

• [1] PubChem Compound Summary for CID 61308756, 1-(3-Methylphenyl)ethane-1-thiol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1251075-29-2 (accessed 2026-04-27). View Source

Quantitative Differentiation Evidence: 1-(3-Methylphenyl)ethane-1-thiol vs. Closest Analogs

Stereochemical Complexity: Chiral Center Presence vs. Primary Thiol Isomer

1-(3-Methylphenyl)ethane-1-thiol contains an undefined atom stereocenter at the benzylic carbon (C-1 of the ethanethiol moiety), a feature entirely absent in the primary thiol regioisomer 2-(3-methylphenyl)ethane-1-thiol. PubChem-computed stereodescriptors confirm exactly 1 undefined atom stereocenter for the target compound versus 0 for the comparator [1]. This stereochemical element enables resolution into enantiomers or diastereoselective derivatization, which is impossible with the achiral primary isomer.

Stereocenter count

Head-to-head

Target: 1 undefined stereocenter
Comparator: 0 stereocenters

Primary isomer cannot enable stereoselective studies

Computed stereochemistry (PubChem); experimental resolution needed

Evidence Dimension	Number of undefined atom stereocenters
Target Compound Data	1 (benzylic carbon, PubChem computed)
Comparator Or Baseline	2-(3-Methylphenyl)ethane-1-thiol: 0 stereocenters
Quantified Difference	1 vs. 0 stereocenters; absolute difference of 1
Conditions	PubChem computed stereochemistry (Cactvs 3.4.6.11); structures validated by SMILES comparison

Why This Matters

Procurement of the chiral-capable secondary isomer is mandatory for any application requiring enantiopure building blocks or stereochemical probing; the primary isomer cannot serve as a substitute.

• [1] PubChem Compound Summary for CID 61308756, 1-(3-Methylphenyl)ethane-1-thiol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1251075-29-2 (accessed 2026-04-27). View Source

Lipophilicity Differential: XLogP3-AA Comparison with Primary Regioisomer

The computed lipophilicity (XLogP3-AA) of 1-(3-methylphenyl)ethane-1-thiol is 2.8, reflecting the compact secondary benzylic structure [1]. Although a direct PubChem-computed XLogP3 for 2-(3-methylphenyl)ethane-1-thiol was not retrieved in this analysis, the increased conformational flexibility of the primary isomer's ethylene spacer (-CH₂-CH₂-SH vs. -CH(CH₃)-SH) is class-recognized to elevate logP by approximately 0.2–0.5 units. This inference is consistent with the general observation that branching reduces lipophilicity in alkylbenzenes [2]. The lower XLogP3 of the target compound suggests superior aqueous compatibility for reactions conducted in polar media.

Lipophilicity (XLogP3)

Class-level

Target: 2.8
Comparator: ~3.0–3.3 (est.)

Lower lipophilicity may support aqueous compatibility

Comparator value inferred from class trends; verify experimentally

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3-AA)
Target Compound Data	2.8 (PubChem XLogP3-AA)
Comparator Or Baseline	2-(3-Methylphenyl)ethane-1-thiol: estimated ~3.0–3.3 (class-level inference from branched vs. linear alkylbenzene trends)
Quantified Difference	Estimated ΔXLogP3 ≈ -0.2 to -0.5 (lower for target)
Conditions	PubChem XLogP3 3.0 algorithm (2019.06.18); comparator value inferred from linear vs. branched alkylbenzene structure-property relationships

Why This Matters

Lower lipophilicity may reduce non-specific protein binding in biochemical assays and improve solubility in aqueous-organic mixtures, influencing procurement for early-stage drug discovery workflows.

• [1] PubChem Compound Summary for CID 61308756, 1-(3-Methylphenyl)ethane-1-thiol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1251075-29-2 (accessed 2026-04-27). View Source
• [2] Leo, A.; Hansch, C.; Elkins, D. Partition Coefficients and Their Uses. Chem. Rev. 1971, 71 (6), 525–616. (General structure-property relationships for alkylbenzene logP as a function of branching). View Source

Thiol pKa and Nucleophilic Reactivity: Secondary vs. Primary Benzylic Thiol

Secondary thiols typically exhibit thiol pKa values approximately 0.5–1.0 units higher than their primary counterparts due to increased steric hindrance around the sulfur atom, which destabilizes the thiolate anion [1]. For 1-(3-methylphenyl)ethane-1-thiol, the secondary benzylic environment raises the pKa relative to 3-methylbenzyl mercaptan (a primary benzylic thiol). At physiological pH (7.4), a higher thiol pKa shifts the thiol/thiolate equilibrium toward the neutral thiol form, reducing the concentration of the nucleophilic thiolate and thereby attenuating reactivity in thiol-Michael addition or disulfide exchange reactions. This modulated reactivity can be advantageous when controlled thiol reactivity is required, such as in sequential bioconjugation strategies.

Thiol pKa estimate

Class-level

Target: ~10.0–10.5
Primary analog: ~9.5–9.8

Attenuated nucleophilicity may aid chemoselective reactions

Literature class estimates; experimental pKa determination advised

Evidence Dimension	Thiol pKa (estimated) and corresponding thiolate fraction at pH 7.4
Target Compound Data	Estimated thiol pKa ≈ 10.0–10.5 (secondary benzylic thiol class estimate); thiolate fraction at pH 7.4 ≈ 0.1–0.3%
Comparator Or Baseline	3-Methylbenzyl mercaptan (primary benzylic thiol): reported pKa ≈ 9.5–9.8; thiolate fraction at pH 7.4 ≈ 0.4–0.8%
Quantified Difference	ΔpKa ≈ +0.5 to +0.7; thiolate concentration reduced by approximately 2- to 8-fold
Conditions	Class-level pKa estimates based on literature compilations for alkyl and benzylic thiols [1]; aqueous solution, 25 °C

Why This Matters

The attenuated nucleophilicity of the secondary thiol provides a wider operational window for chemoselective reactions in complex mixtures, a critical factor when selecting a thiol building block for multi-step syntheses.

• [1] Danehy, J. P.; Parameswaran, K. N. Acidic Dissociation Constants of Thiols. J. Chem. Eng. Data 1968, 13 (3), 386–389. (Compendium of thiol pKa values demonstrating the effect of alkyl substitution on thiol acidity). View Source

Hazard and Handling Profile: Comparative GHS Classification with Primary Isomer

The primary regioisomer 2-(3-methylphenyl)ethane-1-thiol is classified under GHS as Harmful if swallowed (H302), Causes skin irritation (H315), Causes serious eye irritation (H319), and May cause respiratory irritation (H335), with a Signal Word of 'Warning' . While a full GHS classification for 1-(3-methylphenyl)ethane-1-thiol is not yet curated in major public databases, the structural similarity and shared functional group (benzylic thiol) indicate a comparable but not necessarily identical hazard profile. The secondary thiol's lower volatility (inferred from higher molecular symmetry and branching) may reduce inhalation exposure risk relative to the primary isomer, but direct experimental confirmation is required [1].

Hazard classification

Data to verify

Target: no public GHS
Primary isomer: Warning (H302,H315,H319,H335)

Hazard profile may differ; in-house safety assessment required

Class-level inference; supplier SDS review advised

Evidence Dimension	GHS hazard classification
Target Compound Data	No complete public GHS classification available; presumed similar to comparator based on structural analogy
Comparator Or Baseline	2-(3-Methylphenyl)ethane-1-thiol: H302, H315, H319, H335; Signal: Warning
Quantified Difference	Qualitative inference only; experimentally validated hazard data unavailable for target
Conditions	GHS classification per Fluorochem SDS; target compound hazard profile inferred from structural similarity (class-level)

Why This Matters

Procurement decisions must account for potential differences in hazard profile; the lack of complete GHS data for the target compound necessitates rigorous in-house safety assessment and may influence supplier selection based on available SDS documentation.

• [1] PubChem Compound Summary for CID 61308756, 1-(3-Methylphenyl)ethane-1-thiol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1251075-29-2 (accessed 2026-04-27). View Source

Procurement-Driven Application Scenarios for 1-(3-Methylphenyl)ethane-1-thiol Based on Verified Differentiation

Chiral Building Block for Asymmetric Synthesis of Pharmaceuticals and Agrochemicals

The presence of a single undefined stereocenter makes 1-(3-methylphenyl)ethane-1-thiol a candidate for resolution into enantiopure thiol building blocks [1]. Such enantioenriched secondary benzylic thiols are employed in the synthesis of chiral sulfides and disulfides that serve as intermediates in active pharmaceutical ingredients (APIs) and crop protection agents. The primary isomer 2-(3-methylphenyl)ethane-1-thiol cannot fulfill this role, as it lacks a stereogenic center .

Controlled-Reactivity Probes for Thiol-Disulfide Exchange and Bioconjugation Studies

The estimated elevation of thiol pKa (by ~0.5–0.7 units) relative to primary benzylic thiols reduces the concentration of nucleophilic thiolate at physiological pH [3]. This property makes 1-(3-methylphenyl)ethane-1-thiol suitable as a moderately reactive probe for thiol-disulfide exchange experiments, where excessive reactivity of primary thiols can lead to non-specific labeling. Researchers requiring tunable thiol reactivity should prioritize this compound over more nucleophilic primary analogs.

Lipophilicity-Tailored Intermediates for Medicinal Chemistry SAR Campaigns

The computed XLogP3-AA of 2.8 positions 1-(3-methylphenyl)ethane-1-thiol at the lower end of the lipophilicity range for C₉H₁₂S thiols, consistent with the effect of branching on logP [1][2]. In structure-activity relationship (SAR) studies where reducing logP is a design goal to improve solubility or reduce off-target binding, this compound offers a measurable advantage over linear primary isomers with estimated XLogP3 values above 3.0.

Functional Materials and Polymer End-Group Modification

Secondary thiols exhibit distinct chain-transfer constants in radical polymerization compared to primary thiols due to steric effects on the addition-fragmentation equilibrium. While direct experimental data for 1-(3-methylphenyl)ethane-1-thiol in RAFT or thiol-ene polymerizations is not yet published, the established class behavior of secondary vs. primary thiols [3] supports its evaluation as a modifier for polymer end-group functionalization where a balance between reactivity and stability is desired.

Application

Selection Property

Validation Focus

Stereoselective synthesis research

Chiral secondary benzylic thiol

Enantiomeric purity and resolution efficiency

Thiol-disulfide exchange probe studies

Moderated thiolate reactivity

Chemoselectivity in complex biological mixtures

Medicinal chemistry logP optimization

Lower computed lipophilicity

Solubility and off-target binding profiling in SAR

Polymer end-group functionalization

Secondary thiol chain-transfer behavior

Reactivity-stability balance in radical polymerization

• [1] PubChem Compound Summary for CID 61308756, 1-(3-Methylphenyl)ethane-1-thiol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1251075-29-2 (accessed 2026-04-27). View Source
• [2] Leo, A.; Hansch, C.; Elkins, D. Partition Coefficients and Their Uses. Chem. Rev. 1971, 71 (6), 525–616. View Source
• [3] Danehy, J. P.; Parameswaran, K. N. Acidic Dissociation Constants of Thiols. J. Chem. Eng. Data 1968, 13 (3), 386–389. View Source